2,4,7,8,9-Penta-O-acetyl N-acetylneuraminic acid

• IUPAC Name: (2R,4S,5R,6R)-5-acetamido-2,4-diacetyloxy-6-[(1S,2R)-1,2,3-triacetyloxypropyl]oxane-2-carboxylic acid
• InChI: InChI=1S/C21H29NO14/c1-9(23)22-17-15(32-11(3)25)7-21(20(29)30,35-14(6)28)36-19(17)18(34-13(5)27)16(33-12(4)26)8-31-10(2)24/h15-19H,7-8H2,1-6H3,(H,22,23)(H,29,30)/t15-,16+,17+,18+,19+,21-/m0/s1
• InChI Key: MYVACZVKCHHJHJ-JSNLTNBWSA-N
• Canonical SMILES: CC(=O)NC1C(CC(OC1C(C(COC(=O)C)OC(=O)C)OC(=O)C)(C(=O)O)OC(=O)C)OC(=O)C
• Isomeric SMILES: CC(=O)N[C@@H]1[C@H](C[C@](O[C@H]1[C@@H]([C@@H](COC(=O)C)OC(=O)C)OC(=O)C)(C(=O)O)OC(=O)C)OC(=O)C
• Molecular Formula: C21H29NO14
• DSSTOX Substance ID: DTXSID50456018
• Molecular Weight: 519.5 g/mol
• CAS RN: 4887-11-0

Description

2,4,7,8,9-Penta-O-acetyl N-acetylneuraminic acid is a versatile acetylated neuraminic acid or sialic acid derivative. N-acetylneuraminic acid is often present as the terminal sugar of glycoproteins. This compound holds significant importance for the targeted management of various ailments including cancer and viral infections.

Molecular Structure Analysis

The empirical formula of this compound is C22H31NO14. The molecular weight is 533.48. The SMILES string and InChI key provide more detailed information about its molecular structure.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a melting point of 154-155°C. The compound should be stored at a temperature of -20°C.

Scientific Research Applications

Biochemical Engineering and Biological Implications

• N-Acetylneuraminic acid, a prominent sialic acid in eukaryotes, plays a critical role in cellular recognition, exploited by viruses, bacteria, and for cell-cell interactions. Synthetic modifications of its N-acyl side chain, including derivatives like 2,4,7,8,9-Penta-O-acetyl N-acetylneuraminic acid, have been metabolized to respective N-acyl-modified neuraminic acids, impacting virus-host cell interactions and inducing immune cell proliferation. This engineering offers tools for studying sialic acid's biological relevance and therapeutic diagnostics applications (Keppler et al., 2001).

Molecular Dynamics and Structural Analysis

• Structural analyses through nuclear magnetic resonance (NMR) and molecular dynamics (MD) simulations provide insights into the conformational effects of modifications like O- or N-acetylation on sialic acids. These studies aid in understanding the biochemical roles of these modifications and support the use of stable mimics for exploring sialic acid's biochemical functions (Wanqing Li et al., 2020).

Synthesis and Application

• Research into the synthesis of 2,7-anhydrosialic acid derivatives, including methods for overcoming regioselectivity issues in glycosylation, highlights the potential for developing carbohydrate-based drugs targeting neural disorders. Such synthetic advancements pave the way for creating complex sialic acid derivatives for therapeutic applications (Kesatebrhan Haile Asressu et al., 2017).

Mechanism of Action

Target of Action

2,4,7,8,9-Penta-O-acetyl N-acetylneuraminic acid is a versatile acetylated neuraminic acid or sialic acid derivative . It is often present as the terminal sugar of glycoproteins . This compound holds significant importance for the targeted management of various ailments including cancer and viral infections .

Mode of Action

It is known that it interacts with its targets, which are primarily glycoproteins, and induces changes in their structure and function .

Biochemical Pathways

Given its role as a sialic acid derivative, it is likely involved in the modulation of sialylated glycoproteins, which play crucial roles in various biological processes, including cell-cell interaction, immune response, and pathogen invasion .

Result of Action

It is known to be important for the targeted management of various ailments, including cancer and viral infections . Its role as a sialic acid derivative suggests it may modulate the function of sialylated glycoproteins, potentially affecting a wide range of cellular processes .